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Compound of Interest

Compound Name: 2,3-Dimethoxytoluene

Cat. No.: B057066 Get Quote

3-Methylveratrole is a substituted aromatic ether with the chemical formula C9H12O2. A

summary of its key physical properties is presented in the table below.

Physical Property Value Units Conditions

Molecular Formula C9H12O2 - -

Molar Mass 152.19 g/mol -

Boiling Point 202-203 °C
at 760 mmHg (lit.)[1]

[2]

Density 1.025 g/mL at 25 °C (lit.)[1][2]

Refractive Index 1.514 - at 20 °C (lit.)[1][2]

Solubility

Soluble in

Dichloromethane. Not

miscible in water.

- -[1][2]

Flash Point 186 °F -[1][2]

Vapor Pressure 0.438 mmHg at 25°C
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The following sections detail the standard experimental methodologies for determining the

physical properties of liquid organic compounds like 3-Methylveratrole.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic physical property.

Methodology: Capillary Tube Method[3][4][5][6]

Sample Preparation: A small amount of 3-Methylveratrole is placed in a small test tube or a

fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

test tube containing the liquid.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the bulb of the

thermometer and the sample are at the same level. This assembly is then immersed in a

heating bath (e.g., paraffin oil or an aluminum block).

Heating: The heating bath is heated slowly and uniformly.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is then stopped.

Boiling Point Determination: As the liquid cools, the stream of bubbles will slow down and

eventually stop. The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point.

Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer or by direct mass and volume measurements.

Methodology: Pycnometer Method[7]

Pycnometer Preparation: A clean, dry pycnometer (a small glass flask with a precise volume)

is weighed accurately.
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Sample Filling: The pycnometer is filled with 3-Methylveratrole, ensuring no air bubbles are

trapped. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

Weighing: The filled pycnometer is weighed again.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing

the mass of the liquid by the known volume of the pycnometer.

Methodology: Mass and Volume Measurement[8][9]

Volume Measurement: A known volume of 3-Methylveratrole is accurately measured using a

graduated cylinder.

Mass Measurement: The mass of the measured volume of the liquid is determined using an

analytical balance.

Calculation: The density is calculated by dividing the mass of the liquid by its volume.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property of a pure compound.

Methodology: Abbe Refractometer

Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a

known refractive index (e.g., distilled water).

Sample Application: A few drops of 3-Methylveratrole are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob until the boundary line between the light and dark fields is

sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded as the refractive index is temperature-dependent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://m.youtube.com/watch?v=RDbbYmT5Pac
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The solubility of 3-Methylveratrole in various solvents can be determined qualitatively.

Methodology: Qualitative Solubility Test[10][11][12]

Sample Preparation: A small, measured amount of 3-Methylveratrole (e.g., 0.1 mL) is placed

in a test tube.

Solvent Addition: A small volume of the solvent (e.g., 1 mL of water or dichloromethane) is

added to the test tube.

Observation: The mixture is agitated, and the solubility is observed. If the liquid dissolves

completely, it is considered soluble. If two distinct layers form, it is considered insoluble or

not miscible.

Systematic Testing: This process is repeated with a range of solvents of varying polarities to

establish a solubility profile.

Workflow for Physical Property Characterization
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of a liquid chemical compound such as 3-Methylveratrole.
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Workflow for Physical Property Characterization of 3-Methylveratrole

Initial Characterization

Solubility Profile

Data Analysis and Reporting

Obtain Pure Sample of 3-Methylveratrole

Determine Boiling Point
(Capillary Tube Method)

Determine Density
(Pycnometer Method)

Determine Refractive Index
(Abbe Refractometer)

Determine Solubility
(Qualitative Tests)

Compile All Physical Property Data

Water Dichloromethane Other Organic Solvents

Compare with Literature Values

Generate Technical Report

Click to download full resolution via product page

Caption: Workflow for the physical characterization of 3-Methylveratrole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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